Cas no 85741-02-2 (6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid)

• Product Name: 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid
• CAS No: 85741-02-2
• MF: C₁₀H₇ClO₃S
• MW: 242.678780794144
• CID: 1095385
• PubChem ID: 13085743
• Update Time: 2025-06-15

6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid
• 6-chloro-5-hydroxy-3-methyl-1-benzothiophene-2-carboxylic acid
• 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylicacid
• 85741-02-2

• Inchi： 1S/C10H7ClO3S/c1-4-5-2-7(12)6(11)3-8(5)15-9(4)10(13)14/h2-3,12H,1H3,(H,13,14)
• InChI Key： PNENIOFRXDEHMH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)SC(C(=O)O)=C2C)O

Computed Properties

• Exact Mass: 241.9804429g/mol
• Monoisotopic Mass: 241.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.8Ų

6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C(BD279700)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid

Introduction to 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid (CAS No. 85741-02-2)

6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 85741-02-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the benzo[b]thiophene class, a scaffold that is widely recognized for its presence in numerous pharmacologically active molecules. The structural features of this compound, including the presence of a chloro substituent, a hydroxyl group, and a methyl group, contribute to its diverse chemical reactivity and biological profile.

The benzo[b]thiophene core is a privileged structure in drug discovery, often found in therapeutic agents targeting various diseases, including neurological disorders, infectious diseases, and cancer. The specific arrangement of functional groups in 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid makes it a promising candidate for further investigation as a lead compound or intermediate in the synthesis of novel bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzo[b]thiophene derivatives. Researchers have been particularly focused on understanding how structural modifications can influence biological activity. The chloro substituent at the 6-position and the hydroxyl group at the 5-position of the benzo[b]thiophene ring are key features that can modulate interactions with biological targets. Additionally, the methyl group at the 3-position introduces steric and electronic effects that can further fine-tune the compound's pharmacokinetic properties.

One of the most compelling aspects of 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid is its potential as a precursor for more complex molecules. The carboxylic acid functionality at the 2-position allows for further derivatization through esterification, amidation, or other chemical transformations, enabling the synthesis of a wide range of analogs. These derivatives can then be screened for various biological activities to identify new therapeutic agents.

Recent studies have highlighted the importance of benzo[b]thiophene derivatives in drug development. For instance, researchers have reported on the synthesis and evaluation of several benzo[b]thiophene-based compounds that exhibit potent anti-inflammatory, antioxidant, and anticancer properties. The structural motif of 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid aligns well with these findings, suggesting that it may also possess similar bioactivities.

The chloro substituent is known to enhance binding affinity to certain biological targets by increasing lipophilicity and improving metabolic stability. The hydroxyl group can form hydrogen bonds with polar residues in proteins, contributing to receptor binding specificity. The methyl group at the 3-position can influence electronic distribution across the ring system, which may affect interactions with enzymes or receptors. These functional groups collectively contribute to the compound's unique pharmacological profile.

Moreover, computational studies have been instrumental in understanding the molecular interactions of 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid with potential biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These findings provide valuable insights into its potential therapeutic applications and help guide further structural optimization efforts.

In conclusion, 6-Chloro-5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid (CAS No. 85741-02-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation as a lead compound or intermediate in drug discovery programs. Ongoing research aimed at elucidating its biological activities and developing novel derivatives based on this scaffold holds great promise for advancing therapeutic strategies against various diseases.